Cas no 1311316-86-5 (1-(2-bromoethyl)-4-isopropyl-piperazine;hydrobromide)

• Product Name: 1-(2-bromoethyl)-4-isopropyl-piperazine;hydrobromide
• CAS No: 1311316-86-5
• MF: C₉H₂₀Br₂N₂
• MW: 316.076500892639
• CID: 5168511
• Update Time: 2026-03-04

1-(2-bromoethyl)-4-isopropyl-piperazine;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-4-(propan-2-yl)piperazine hydrobromide
• 1-(2-bromoethyl)-4-(propan-2-yl)piperazinehydrobromide
• 1-(2-bromoethyl)-4-isopropyl-piperazine;hydrobromide

• Inchi： 1S/C9H19BrN2.BrH/c1-9(2)12-7-5-11(4-3-10)6-8-12;/h9H,3-8H2,1-2H3;1H
• InChI Key： HRVYQGNLYBRWJK-UHFFFAOYSA-N
• SMILES： BrCCN1CCN(C(C)C)CC1.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 120
• Topological Polar Surface Area: 6.5

Additional information on 1-(2-bromoethyl)-4-isopropyl-piperazine;hydrobromide

Introduction to 1-(2-bromoethyl)-4-isopropyl-piperazine;hydrobromide (CAS No. 1311316-86-5)

1-(2-bromoethyl)-4-isopropyl-piperazine;hydrobromide, identified by the Chemical Abstracts Service Number (CAS No.) 1311316-86-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 1-(2-bromoethyl)-4-isopropyl-piperazine;hydrobromide, particularly the presence of a bromoethyl group and an isopropyl substituent on the piperazine ring, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The hydrobromide salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. In recent years, there has been growing interest in exploring the pharmacological potential of substituted piperazines due to their ability to interact with multiple neurotransmitter systems. 1-(2-bromoethyl)-4-isopropyl-piperazine;hydrobromide has been investigated for its possible role in modulating central nervous system (CNS) activity, including its interactions with serotonin receptors and other key targets involved in neuropharmacology.

Recent studies have highlighted the compound's significance in the development of novel therapeutic agents. Researchers have been particularly interested in its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological profiles. The bromoethyl group provides a reactive handle for further functionalization, allowing chemists to design derivatives with tailored biological activities. For instance, modifications at this position have been explored to improve binding affinity or selectivity towards specific receptors, which is crucial for developing drugs with reduced side effects.

The isopropyl group on the piperazine ring contributes to the steric properties of the molecule, influencing its pharmacokinetic behavior. This aspect has been studied in relation to metabolic stability and bioavailability, which are critical factors in drug development. Computational modeling and experimental techniques have been employed to evaluate how these structural features affect the compound's interaction with biological targets. Such studies are essential for understanding the molecular basis of its potential therapeutic effects.

In addition to its pharmacological applications, 1-(2-bromoethyl)-4-isopropyl-piperazine;hydrobromide has found utility in synthetic organic chemistry as a building block for more complex molecules. Its versatility in reactions such as nucleophilic substitution and coupling reactions makes it a valuable reagent for constructing intricate molecular architectures. The hydrobromide form ensures stability under various reaction conditions, making it a reliable choice for synthetic chemists working on complex drug candidates.

Current research efforts are focused on expanding the chemical space explored by this compound. By incorporating advanced synthetic methodologies, scientists aim to generate novel derivatives with improved pharmacological properties. The integration of machine learning algorithms and high-throughput screening techniques has accelerated the discovery process, enabling rapid identification of promising candidates for further optimization.

The safety profile of 1-(2-bromoethyl)-4-isopropyl-piperazine;hydrobromide is another critical aspect that has been thoroughly evaluated. Preclinical studies have provided insights into its toxicity and potential side effects, which are essential for assessing its suitability for clinical development. These studies include assessments of acute toxicity, chronic exposure effects, and interactions with metabolic pathways. Such data are crucial for ensuring that any future drug candidates derived from this compound meet stringent safety standards.

The compound's role in medicinal chemistry extends beyond CNS applications. Emerging research suggests potential uses in treating inflammatory conditions and other disorders by modulating immune responses or interacting with inflammatory pathways. The ability of substituted piperazines to influence multiple biological processes makes them attractive candidates for multitarget drugs, which could offer therapeutic benefits over single-target agents.

Future directions in the study of 1-(2-bromoethyl)-4-isopropyl-piperazine;hydrobromide include exploring its interactions with emerging targets such as ion channels and enzyme systems implicated in various diseases. Advances in biotechnology have enabled high-resolution structural determination techniques, which can provide detailed insights into how this compound binds to biological targets at an atomic level. Such structural information is invaluable for rational drug design and optimization.

The industrial relevance of this compound cannot be overstated. Its synthesis involves well-established chemical processes that can be scaled up for commercial production. Manufacturers specializing in fine chemicals have demonstrated capabilities in producing high-purity batches suitable for pharmaceutical use. This ensures that researchers and drug developers have access to reliable starting materials for their investigations.

In conclusion,1-(2-bromoethyl)-4-isopropyl-piperazine;hydrobromide (CAS No. 1311316-86-5) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features make it a valuable tool for synthesizing novel therapeutic agents, while ongoing research continues to uncover new potential uses and mechanisms of action. As our understanding of biological systems advances, compounds like this will play an increasingly important role in addressing unmet medical needs.